Cas no 923164-27-6 (2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide)

• Product Name: 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide
• CAS No: 923164-27-6
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 5750824
• Update Time: 2025-07-09

2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(hydroxymethyl)-2-[2-(2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-methylacetamide
• 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C16H20N4O3S/c1-11-5-3-4-6-13(11)19-15(23)10-24-16-18-7-12(9-21)20(16)8-14(22)17-2/h3-7,21H,8-10H2,1-2H3,(H,17,22)(H,19,23)
• InChI Key： MSKKOTJIMMQCKF-UHFFFAOYSA-N
• SMILES： C(NC)(=O)CN1C(SCC(NC2=CC=CC=C2C)=O)=NC=C1CO

Additional information on 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide

Comprehensive Overview of 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 923164-27-6)

2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide (CAS No. 923164-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of imidazole derivatives, which are widely recognized for their diverse biological activities. Its molecular structure incorporates key functional groups such as hydroxymethyl, methylcarbamoyl, and sulfanyl, making it a subject of interest for drug discovery and development.

In recent years, the demand for imidazole-based compounds has surged, driven by their role in targeting various enzymes and receptors. Researchers have explored the potential of CAS No. 923164-27-6 in modulating specific biological pathways, particularly those related to inflammation and metabolic disorders. The compound's acetamide moiety further enhances its solubility and bioavailability, which are critical factors in drug formulation. This has led to increased searches for "imidazole derivatives in drug development" and "hydroxymethyl functional group applications" across scientific databases and AI-driven platforms.

One of the most frequently asked questions about 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide revolves around its synthetic routes and purity standards. The compound is typically synthesized through multi-step organic reactions, including sulfanyl linkage formation and carbamoylation, which require precise control of reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure its structural integrity and purity, addressing the growing interest in "quality control for complex organic compounds."

The versatility of CAS No. 923164-27-6 extends beyond pharmaceuticals. Recent studies have investigated its potential in material science, particularly in the development of functional polymers and catalysts. Its sulfanyl group offers opportunities for cross-linking and polymerization, making it a candidate for advanced material applications. This aligns with the rising trend of "bioactive compounds in material engineering" searches, reflecting the interdisciplinary appeal of this compound.

From a regulatory perspective, 2-{5-(hydroxymethyl)-1-(methylcarbamoyl)methyl-1H-imidazol-2-ylsulfanyl}-N-(2-methylphenyl)acetamide is not classified as a hazardous substance, which simplifies its handling and storage in research settings. However, users often inquire about "safe handling practices for imidazole derivatives" and "stability of acetamide-containing compounds," emphasizing the need for clear guidelines in laboratory environments. Proper storage in cool, dry conditions and avoidance of prolonged exposure to light are recommended to maintain its stability.

In conclusion, CAS No. 923164-27-6 represents a promising compound with multifaceted applications in drug discovery, material science, and beyond. Its structural complexity and functional diversity continue to inspire research, addressing contemporary challenges in biomedicine and industrial chemistry. As interest in "tailored organic synthesis" and "high-value chemical intermediates" grows, this compound is poised to remain a focal point in scientific exploration.